Cas no 1176739-99-3 (1-(3,5-dichlorophenyl)cyclopentan-1-amine)

• Product Name: 1-(3,5-dichlorophenyl)cyclopentan-1-amine
• CAS No: 1176739-99-3
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• MDL: MFCD11899134
• CID: 4561593
• PubChem ID: 75537296
• Update Time: 2025-11-07

1-(3,5-dichlorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichlorophenyl)cyclopentanamine
• 1-(3,5-dichlorophenyl)cyclopentan-1-amine

• MDL： MFCD11899134
• Inchi： 1S/C11H13Cl2N/c12-9-5-8(6-10(13)7-9)11(14)3-1-2-4-11/h5-7H,1-4,14H2
• InChI Key： LAWCYRPIMUMVQN-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC(Cl)=C2)(N)CCCC1

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 328.8±0.0 °C at 760 mmHg
• Flash Point: 152.7±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(3,5-dichlorophenyl)cyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,5-dichlorophenyl)cyclopentan-1-amine

1-(3,5-Dichlorophenyl)cyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 1176739-99-3, commonly referred to as 1-(3,5-dichlorophenyl)cyclopentan-1-amine, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a dichlorophenyl group and an amine functional group. The cyclopentane ring provides structural stability, while the dichlorophenyl group introduces electronic and steric effects that are crucial for its reactivity and biological activity.

Recent studies have highlighted the importance of 1-(3,5-dichlorophenyl)cyclopentan-1-amine in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive compounds has made it a valuable intermediate in organic synthesis. For instance, researchers have explored its potential in the creation of antidepressants and neuroprotective agents, where its structural features contribute to the modulation of neurotransmitter systems.

The synthesis of 1-(3,5-dichlorophenyl)cyclopentan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach is the alkylation of aniline derivatives with appropriately substituted cyclopentane precursors. This method ensures high yields and maintains the integrity of the sensitive functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have also been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of physical properties, 1-(3,5-dichlorophenyl)cyclopentan-1-amine exhibits a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility is a critical factor. Additionally, its stability under normal storage conditions ensures that it can be handled safely in laboratory settings.

From a biological standpoint, this compound has shown promising activity in preclinical studies. For example, it has demonstrated potent inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treatments targeting central nervous system disorders.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 1-(3,5-dichlorophenyl)cyclopentan-1-amine. Molecular docking studies have revealed that its cyclopentane ring plays a pivotal role in binding to target proteins, while the dichlorophenyl group enhances specificity through hydrophobic interactions. These findings underscore the importance of rational drug design in harnessing the full potential of this compound.

In conclusion, 1-(3,5-dichlorophenyl)cyclopentan-1-amine (CAS No. 1176739-99-3) is a versatile compound with significant implications for drug discovery and organic synthesis. Its unique structure and favorable properties make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is poised to play an even greater role in advancing modern medicine.